Cas no 162359-56-0 (Fingolimod hydrochloride)

• Product Name: Fingolimod hydrochloride
• CAS No: 162359-56-0
• MF: C₁₉H₃₄ClNO₂
• MW: 343.931765079498
• MDL: MFCD14705150
• CID: 65644
• PubChem ID: 253660828
• Update Time: 2026-05-19

Fingolimod hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-octylphenethyl)propane-1,3-diol hydrochloride
• 2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol hydrochloride
• fingolimod hydrochloride
• FTY720
• Fingolimod HCl
• FTY720 HYDROCHLORIDE
• 2-Amino-2-(2-(4-octylphenyl)ethyl)propane-1,3-diol,HCl
• Fingolimod HCL(FTY720)
• 2-AMINO-2-[2-(4-OCTYLPHENYL)-ETHYL]-1,3-PROPANEDIOL
• Fingolimod hydrochlorid
• Fingolim Hydrochloride
• Fingolimod hydrochloride(FTY720)
• Fingolimod,hydrochloride ( FTY720 , FTY-720A,Gilenia®,Gilenya®)
• 2-Amino-2-[2-(4-n-octylphenyl)ethyl]propane-1,3-diol Hydrochloride
• 2-Amino-2-[2-(4-octyl-phenyl)-ethyl]-propane-1,3-diol hydrochloride
• 2-Amino-2-[2-(4-octyl-phenyl)-ethyl]-propane-1,3-diol hydrochloride Fingolimod hydrochloride
• FTY-720
• USD150
• [ "FTY720", " Gilenya" ]
• Fin
• FY720
• Gilenya
• FTY-720A
• FTY720 . HCl
• FTY720 B-0720
• Unii-G926ec510t
• FingoliMod FTY120
• Gilenia
• Fty 720
• Fingolimod (FTY720) HCl
• Fingolimod (hydrochloride)
• 2-Amino-2-(2-(4-octylphenyl)ethyl)-1,3-propanediol hydrochloride
• Fingolimod hydrochloride [USAN]
• G926EC510T
• Gilenya (TN)
• 2-AMINO-2-[2-(4-OCTYL-PHENYL)-ETHYL]-PROPANE-1,3-DIOL HCL
• 2-Amino-2
• DTXCID5089855
• BF164458
• 2-Amino-2-[2-(4-octylphenyl)ethyl]-1,3-propanediol hydrochloride
• AKOS005145784
• FINGOLIMOD HYDROCHLORIDE [USP MONOGRAPH]
• SCHEMBL81362
• 2-amino-2-[2-(4-octylphenyl) ethyl]-1,3-propanediol hydrochloride
• FT-0643569
• FINGOLIMOD HYDROCHLORIDE [ORANGE BOOK]
• NS00076138
• MLS006010179
• TDI-132
• s5002
• 2-Amino-2-[2-(4-octylphenyl)-ethyl]-1,3-propanediol hydrochloride
• 2-Amino-2-[2-(4-octyl-phenyl)-ethyl]-propane -1,3-diol hydrochloride
• CHEMBL544665
• 2-Amino-2-(2-(4-octylphenyl)ethyl)propan-1,3-diol Hydrochloride
• Fingolimod (as hydrochloride)
• FINGOLIMOD HYDROCHLORIDE (USP-RS)
• Fingolimod, HCl
• SW219384-1
• D04187
• MFCD00939512
• FINGOLIMOD HYDROCHLORIDE [EP MONOGRAPH]
• 2-Amino-2-(2-(4-octylphenyl)ethyl)propane-1,3-diol monohydrochloride
• Fingolimod HClFTY-720
• BCPP000225
• SMR004701287
• FINGOLIMOD HYDROCHLORIDE [JAN]
• [1-hydroxy-2-(hydroxymethyl)-4-(4-octylphenyl)butan-2-yl]azanium;chloride
• BCP01808
• 2-Amino-2-[2-(4-octylphenyl)ethyl]-1,3-propanediol, hydrochloride
• 2-(4-octylphenethyl)-2-aminopropane-1,3-diol hydrochloride
• FTY720 free base
• 2-amino-2-(2-(4-octylphenyl) ethyl)-1,3-propanediol hydrochloride
• SR-01000942237
• Fingolimod hydrochloride (JAN/USAN)
• AM84549
• Fingolimod hydrochloride- Bio-X
• SWZTYAVBMYWFGS-UHFFFAOYSA-N
• FTY-720 HYDROCHLORIDE
• AC-1929
• Q27132395
• Q-101363
• FINGOLIMOD HYDROCHLORIDE [MI]
• SY057854
• Imusera
• Fingolimodhydrochloride
• 1,3-Propanediol, 2-amino-2-(2-(4-octylphenyl)ethyl)-, hydrochloride
• CHEBI:63112
• 2-amino-2-(2-(4-octylphenyl)ethyl)propane-1,3-diol hydrochloride
• EX-A960
• KS-1172
• FINGOLIMOD HYDROCHLORIDE (USP MONOGRAPH)
• FINGOLIMOD HYDROCHLORIDE [WHO-DD]
• FTY720,Fingolimod
• 1,3-Propanediol, 2-amino-2-[2-(4-octylphenyl)ethyl]-, hydrochloride
• FINGOLIMOD HYDROCHLORIDE (EP MONOGRAPH)
• SR-01000942237-2
• 162359-56-0
• DTXSID00167364
• CCG-265016
• A25158
• HY-12005
• 1,3-Propanediol, 2-amino-2-[2-(4-octylphenyl)ethyl]-, hydrochloride (1:1)
• F1018
• Epitope ID:156573
• CS-0114
• FTY720-d4 Hydrochloride
• BCP9000705
• 2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol;hydrochloride
• FINGOLIMOD HYDROCHLORIDE [USP-RS]
• Fingolimod (FTY720) HCl , FTY720
• Fingolimod HClFTY-720?
• DB-014816
• Fingolimod hydrochloride

• MDL： MFCD14705150
• Inchi： 1S/C19H33NO2.ClH/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-22;/h9-12,21-22H,2-8,13-16,20H2,1H3;1H
• InChI Key： SWZTYAVBMYWFGS-UHFFFAOYSA-N
• SMILES： Cl.OCC(CO)(CCC1C=CC(=CC=1)CCCCCCCC)N

Computed Properties

• Exact Mass: 343.22800
• Monoisotopic Mass: 343.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1200
• Melting Point: 102-107°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.531
• Solubility: water: soluble10mg/mL, clear
• PSA: 66.48000
• LogP: 4.70660
• Merck: 4083
• Vapor Pressure: No data available

Fingolimod hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H361
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： 26-61
• RTECS：TY3130000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 300-600 mg/kg (Troncoso)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Fingolimod hydrochloride

Fingolimod Hydrochloride (CAS No: 162359-56-0) – A Comprehensive Overview in Modern Pharmaceutical Research

Fingolimod hydrochloride, identified by its Chemical Abstracts Service (CAS) number CAS No: 162359-56-0, is a groundbreaking immunomodulatory agent that has redefined therapeutic approaches in the field of autoimmune diseases. This compound, initially developed for its unique mechanism of action, has garnered significant attention due to its efficacy and safety profile. As research continues to unravel the complexities of its pharmacological effects, Fingolimod hydrochloride remains at the forefront of medical innovation.

The molecular structure of Fingolimod hydrochloride (CAS No: 162359-56-0) incorporates a sphingosine-1-phosphate (S1P) receptor modulator, which is pivotal in modulating immune cell trafficking. Specifically, it binds to and blocks the S1P receptors on lymphocytes, preventing their egress from secondary lymphoid organs into peripheral circulation. This mechanism is particularly crucial in conditions like multiple sclerosis (MS), where immune system dysregulation plays a central role.

Recent studies have highlighted the compound's efficacy in treating relapsing-remitting multiple sclerosis (RRMS). Clinical trials have demonstrated that Fingolimod hydrochloride significantly reduces the frequency of relapses and delays disease progression compared to traditional immunotherapies. The drug's ability to selectively target immune cells while minimizing systemic side effects has made it a preferred choice for many patients.

In addition to its applications in neurology, research is exploring the potential of Fingolimod hydrochloride in other autoimmune disorders such as rheumatoid arthritis and systemic lupus erythematosus. Preliminary findings suggest that its immunomodulatory properties may offer therapeutic benefits in these conditions as well. The compound's versatility underscores its significance as a pharmacological tool.

The synthesis and characterization of Fingolimod hydrochloride (CAS No: 162359-56-0) have been subjects of extensive investigation. Advanced synthetic methodologies have been developed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as chiral resolution and crystallization have been employed to optimize the compound's pharmacokinetic properties.

The pharmacokinetic profile of Fingolimod hydrochloride is another area of active research. Studies indicate that the drug exhibits rapid absorption after oral administration, with peak plasma concentrations achieved within hours. Its long half-life allows for once-daily dosing, enhancing patient compliance. Additionally, metabolic studies have revealed that the compound undergoes limited biotransformation, reducing the potential for drug-drug interactions.

Safety profile assessments have been a cornerstone of Fingolimod hydrochloride (CAS No: 162359-56-0) development. Clinical trials have identified several adverse effects, including mild-to-moderate cases of macular edema and flu-like symptoms. However, these are generally manageable with appropriate monitoring and supportive care. Ongoing research aims to further refine dosing regimens and identify strategies to mitigate potential side effects.

The future directions of research on Fingolimod hydrochloride are multifaceted. Investigational studies are exploring its potential in treating other neurological disorders beyond MS, such as neuromyelitis optica and cognitive dysfunction associated with autoimmune conditions. Furthermore, efforts are underway to develop novel derivatives with enhanced efficacy and reduced side effects.

The regulatory landscape for Fingolimod hydrochloride has evolved alongside these advancements. Regulatory agencies continue to evaluate new clinical data and manufacturing processes to ensure the drug meets stringent quality standards. This dynamic approach reflects the commitment to patient safety and therapeutic innovation.

In conclusion, Fingolimod hydrochloride (CAS No: 162359-56-0) represents a significant milestone in immunomodulatory therapy. Its unique mechanism of action, coupled with a favorable safety profile, has established it as a cornerstone treatment for multiple sclerosis. As research progresses, the potential applications of this compound are likely to expand, offering new hope for patients with autoimmune diseases.